Cas no 23045-35-4 (9-Acridinamine,2-nitro-)

9-Acridinamine,2-nitro- structure
9-Acridinamine,2-nitro- structure
Product Name:9-Acridinamine,2-nitro-
CAS No:23045-35-4
MF:C13H9N3O2
MW:239.229462385178
CID:270034
PubChem ID:146732
Update Time:2025-04-19

9-Acridinamine,2-nitro- Chemical and Physical Properties

Names and Identifiers

    • 9-Acridinamine,2-nitro-
    • 2-nitroacridin-9-amine
    • 7-nitro-9-aminoacridine
    • CCRIS 7493
    • 9-Acridinamine, 2-nitro-
    • SCHEMBL4158593
    • DTXSID10177611
    • 23045-35-4
    • 9-Amino-2-nitroacridine
    • Inchi: 1S/C13H9N3O2/c14-13-9-3-1-2-4-11(9)15-12-6-5-8(16(17)18)7-10(12)13/h1-7H,(H2,14,15)
    • InChI Key: QFSMBYCXODQZJA-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=CC2C(C=1)=C(C1C=CC=CC=1N=2)N)=O

Computed Properties

  • Exact Mass: 239.06957
  • Monoisotopic Mass: 239.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 84.7Ų

Experimental Properties

  • Density: 1.449
  • Boiling Point: 500.5°Cat760mmHg
  • Flash Point: 256.5°C
  • Refractive Index: 1.804
  • PSA: 82.05

9-Acridinamine,2-nitro- Related Literature

  • 1. Prototropic tautomerism in N,N-dimethyl-N′-(1-nitro-9-acridyl)propane-1,3-diamine and its nitro isomers. Application of MNDO and PPP methods for the examination of structure and electronic absorption spectra
    Anna Tempczyk,Janusz Rak,Jerzy B?a?ejowski J. Chem. Soc. Perkin Trans. 2 1990 1501
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